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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxychalcone

Cat. No.: B14668667

This guide provides an in-depth overview of 2-Hydroxy-3-methoxychalcone, a chemical
compound belonging to the chalcone family. It is intended for researchers, scientists, and
professionals in the field of drug development. This document outlines the compound's
chemical identity, including its IUPAC name and CAS number, and addresses potential naming
ambiguities.

Chemical Identity and Structure

The nomenclature of substituted chalcones can be ambiguous. The position of substituents on
the two phenyl rings of the chalcone backbone is critical for accurate identification. For "2-
Hydroxy-3-methoxychalcone," two primary isomers exist depending on the placement of the
hydroxyl and methoxy groups.

Isomer 1: 2'-Hydroxy-3-methoxychalcone

In this isomer, the hydroxyl group is located at the 2' position of the phenyl ring attached to the
carbonyl group, and the methoxy group is at the 3 position of the other phenyl ring.

o Common Name: 2'-Hydroxy-3-methoxychalcone
o |[UPAC Name: (E)-1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one[1]
e CAS Number: 7146-86-3[1][2]

Isomer 2: 2-Hydroxy-3-methoxychalcone
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In this isomer, both the hydroxyl and methoxy groups are substituents on the same phenyl ring,
which is attached to the carbon-carbon double bond.

» IUPAC Name: (E)-3-(2-hydroxy-3-methoxyphenyl)-1-phenylprop-2-en-1-one[3]
e CAS Number: 144100-21-0[3]

Physicochemical Data

A summary of the key physicochemical properties for both isomers is presented below for
comparative analysis.

3-(2-Hydroxy-3-
2'-Hydroxy-3- (2-Hy J

Property methoxyphenyl)-1-phenyl-
methoxychalcone

propenone
Molecular Formula C16H1403[1][2] C16H1403][3]
Molecular Weight 254.28 g/mol [2] 254.28 g/mol [3]
Boiling Point 434.5 °C[2] Not available
Flash Point 162.8 °C[2] Not available

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of chalcones are crucial
for reproducibility and further research. The following outlines a general methodology for the
Claisen-Schmidt condensation, a common method for synthesizing chalcones.

General Synthesis of 2-Hydroxy-3-methoxychalcone via Claisen-Schmidt Condensation

This protocol describes a typical base-catalyzed condensation reaction between an appropriate
acetophenone and a benzaldehyde.

» Workflow Diagram
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General Synthesis Workflow

Equimolar amounts of
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2'-Hydroxy-3-methoxychalcone
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Caption: Workflow for the synthesis of 2'-Hydroxy-3-methoxychalcone.

¢ Detailed Steps:
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o Reactant Preparation: Dissolve equimolar amounts of the corresponding substituted
acetophenone and benzaldehyde in a suitable solvent, typically ethanol or methanol.

o Catalysis: Slowly add a catalytic amount of a strong base, such as aqueous sodium
hydroxide or potassium hydroxide, to the reaction mixture.

o Reaction: Stir the mixture at room temperature. The progress of the reaction is monitored
by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, pour the mixture into a beaker of crushed ice and
water. Acidify the solution with dilute hydrochloric acid to precipitate the chalcone.

o Purification: Filter the crude product, wash it with cold water, and then purify it by
recrystallization from a suitable solvent like ethanol.

Signaling Pathways

Chalcones are known to interact with various biological pathways. The diagram below
illustrates a hypothetical signaling pathway that could be modulated by a chalcone derivative,
leading to an anti-inflammatory response.
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Hypothetical Anti-inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Hydroxy-3-
methoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14668667#iupac-name-and-cas-number-for-2-
hydroxy-3-methoxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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